molecular formula C11H10FNO6 B8779306 Dimethyl 4-fluoro-2-nitrophenylmalonate

Dimethyl 4-fluoro-2-nitrophenylmalonate

Cat. No.: B8779306
M. Wt: 271.20 g/mol
InChI Key: YGMYINIHIYQFHB-UHFFFAOYSA-N
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Description

Dimethyl 4-fluoro-2-nitrophenylmalonate is a useful research compound. Its molecular formula is C11H10FNO6 and its molecular weight is 271.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10FNO6

Molecular Weight

271.20 g/mol

IUPAC Name

dimethyl 2-(4-fluoro-2-nitrophenyl)propanedioate

InChI

InChI=1S/C11H10FNO6/c1-18-10(14)9(11(15)19-2)7-4-3-6(12)5-8(7)13(16)17/h3-5,9H,1-2H3

InChI Key

YGMYINIHIYQFHB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1=C(C=C(C=C1)F)[N+](=O)[O-])C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium hydride (2.6 g) and 14.5 g of dimethylmalonate was stirred and heated to 100° C. in 160 mL dimethylsulfoxide for 1.0 hour. The mixture was cooled to room temperature, 7.95 g of 2,5-difluoronitrobenzene were added and mixture stirred for 30 minutes. The mixture was then heated to 100° C. for 1.0 hour, cooled to room temperature and poured into 400 mL of saturated ammonium chloride solution. The mixture was extracted with 200 mL of ethyl acetate and the organic layer washed with brine, dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was crystallized from methanol to give 24.4 g (80% yield) of dimethyl 4-fluoro-2-nitrophenylmalonate as a white solid, Rf 0.2 on thin layer chromatography (ethyl acetate:hexane 1:6, silica gel). The filtrate was concentrated and chromatographed on a column of silica gel (ethyl acetate:hexane 1:8) to give an additional 5.03 g of dimethyl 4-fluoro-2-nitro-phenylmalonate, for a total of 29.5 g (96% yield).
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Synthesis routes and methods II

Procedure details

185 g potassium-tert-butoxide are added to a solution of 188 ml of dimethyl malonate in 970 ml N-methylpyrrolidone while cooling with ice and the mixture is stirred for 2 hours. Over a period of 30 minutes 150 ml of 2,5-difluoronitrobenzene are added dropwise to the slurry formed and then the mixture is stirred for 6 hours at 85° C. The mixture is poured onto 4 litres of ice water and 250 ml of concentrated hydrochloric acid and extracted with 2 litres of ethyl acetate. The organic phase is dried with sodium sulphate and evaporated down. The oily residue is stirred twice with water and then taken up in 600 ml of ethyl acetate. The solution is dried with sodium sulphate and evaporated to dryness. The crude product crystallised is recrystallised from 600 ml of ethyl acetate/hexane=2:8 and dried.
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